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Compound of Interest

Compound Name: Chiirirhamnin

Cat. No.: B15527418

Introduction

Caesalpinia crista L., a member of the Caesalpiniaceae family, is a perennial woody climber
found in tropical and subtropical regions of Southeast Asia.[1][2] Traditionally, various parts of
this plant, including the seeds, leaves, and roots, have been utilized in folk medicine for treating
a wide range of ailments such as fever, inflammation, rheumatism, and tumors.[2]
Phytochemical investigations have revealed a rich diversity of bioactive secondary metabolites
within C. crista, including cassane- and norcassane-type diterpenoids, flavonoids, alkaloids,
tannins, and triterpenoids.[1][2] This application note provides a detailed protocol for the
extraction of bioactive compounds, with a focus on flavonoid-like molecules such as the
putative "Chiirirhamnin,” from the seeds of Caesalpinia crista. The methodologies described
herein are based on established protocols for the isolation of phytochemicals from this plant.

Experimental Protocols

1. Preparation of Plant Material
e Source: Seeds of Caesalpinia crista.
e Procedure:
o Collect fresh, mature seeds of Caesalpinia crista.

o Wash the seeds thoroughly with distilled water to remove any adhering dirt or impurities.
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o Air-dry the seeds in the shade at room temperature for 7-10 days or until they are
completely dry.

o Grind the dried seeds into a fine powder using a mechanical grinder.

o Store the powdered material in an airtight container in a cool, dark, and dry place until
further use.

2. Solvent Extraction of Bioactive Compounds

This protocol describes a sequential extraction method using solvents of increasing polarity to
separate compounds based on their solubility.

e Materials:
o Powdered seed material of Caesalpinia crista
o Hexane
o Ethyl acetate
o Methanol
o Soxhlet apparatus
o Rotary evaporator

o Filter paper (Whatman No. 1)

[¢]

Glassware (beakers, flasks, etc.)
e Procedure:
o Accurately weigh 100 g of the powdered seed material.

o Place the powdered material in a thimble and insert it into the main chamber of the
Soxhlet apparatus.

o Pour 500 mL of hexane into the distilling flask.
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o Heat the solvent to its boiling point and carry out the extraction for 6 hours. This step
removes non-polar compounds like fats and waxes.

o After 6 hours, allow the apparatus to cool and collect the hexane extract.

o Concentrate the hexane extract using a rotary evaporator at 40°C to obtain the crude
hexane extract.

o Remove the thimble containing the plant material from the Soxhlet apparatus and air-dry it
to remove any residual hexane.

o Place the air-dried plant material back into the Soxhlet apparatus and perform a sequential
extraction with 500 mL of ethyl acetate for 12 hours.[3]

o Collect and concentrate the ethyl acetate extract using a rotary evaporator at 40°C. This
fraction is expected to contain flavonoids and other moderately polar compounds.

o Repeat the extraction process with 500 mL of methanol for 12 hours on the same plant
material to extract more polar compounds.[3]

o Collect and concentrate the methanolic extract using a rotary evaporator at 40°C.
3. Phytochemical Screening

Preliminary phytochemical screening of the extracts can be performed to detect the presence
of various classes of compounds.

e Procedure:
o Dissolve a small amount of each crude extract in a suitable solvent.

o Perform standard qualitative chemical tests for the presence of alkaloids, flavonoids,
tannins, saponins, and terpenoids.

Data Presentation

The following tables summarize representative quantitative data from studies on Caesalpinia
crista extracts.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5538162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5538162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15527418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 1: Total Phenolic and Flavonoid Content in Caesalpinia crista Leaf Extracts

S Total Phenolic Content Total Flavonoid Content
(mg GAEIg extract) (mg QE/g extract)

Ethyl Acetate (CCEA) 945+ 3.8 60.46 + 2.3

Methanol (CcME) 52.7+2.8 46.26 + 1.8

Water (CcWE) 31.84+1.8 2047 +1.1

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents. Data adapted from a study on leaf
extracts[3].

Table 2: Antioxidant Activity of Ethanolic Seed Extract of Caesalpinia crista

Assay Concentration (pg/mL) % Inhibition

DPPH Radical Scavenging 300 73.9+0.84

Hydrogen Peroxide
] 300 77.7+£0.05
Scavenging

Data adapted from a study on ethanolic seed extracts[4].

Visualizations

Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://globalscitechocean.com/ReportFile/46dd0a364a3a4b42acdb2b8e82e6b5c8.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5538162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5538162/
https://scialert.net/fulltext/?doi=rjmp.2012.100.107
https://www.benchchem.com/product/b15527418#chiirirhamnin-extraction-protocol-from-source-organism
https://www.benchchem.com/product/b15527418#chiirirhamnin-extraction-protocol-from-source-organism
https://www.benchchem.com/product/b15527418#chiirirhamnin-extraction-protocol-from-source-organism
https://www.benchchem.com/product/b15527418#chiirirhamnin-extraction-protocol-from-source-organism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15527418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15527418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

